1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-3-phenylpropan-1-one
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Overview
Description
1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Applications
A study on pyridazinone herbicides highlighted that certain pyridazinone compounds, including those with dimethylamino substitutions, exhibit phytotoxicity by inhibiting the Hill reaction and photosynthesis in plants. These compounds, through their action mechanism, offer a basis for herbicidal activity, with specific substitutions enhancing resistance to metabolic detoxication in plants and introducing additional biological properties like interference with chloroplast development (Hilton et al., 1969).
Antimicrobial and Biofilm Inhibition
Research into bis(pyrazole-benzofuran) hybrids possessing a piperazine linker, including compounds with dimethylamino groups, demonstrated potent antibacterial efficacies against various bacterial strains. These compounds showed significant biofilm inhibition activities, outperforming reference drugs in some cases, indicating their potential as novel antibacterial agents (Mekky & Sanad, 2020).
Antimicrobial Agents
The synthesis of s-Triazine-Based Thiazolidinones, incorporating dimethylamino groups, was aimed at developing new antimicrobial agents. These derivatives were tested against a range of bacteria and fungi, showcasing the potential of such compounds in treating microbial infections (Patel et al., 2012).
Enzyme Inhibition
A study on pyridazinones as glucan synthase inhibitors identified specific derivatives effective against fungal infections. These compounds, through their structural activity relationship, demonstrated efficacy in mouse models of Candida glabrata infection, highlighting their potential in antifungal therapies (Ting et al., 2011).
Mechanism of Action
- The primary targets of this compound are not explicitly mentioned in the available literature. However, we know that it belongs to the class of pyridazinones , which have exhibited a wide range of pharmacological activities .
- Pyridazinones are derivatives of pyridazine, characterized by nitrogen atoms at positions 1 and 2 in the ring along with a keto functionality. They are often referred to as the “wonder nucleus” due to their diverse pharmacodynamic profiles .
Target of Action
Mode of Action
Properties
IUPAC Name |
1-[4-[5-(dimethylamino)pyridazin-3-yl]piperazin-1-yl]-3-phenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-22(2)17-14-18(21-20-15-17)23-10-12-24(13-11-23)19(25)9-8-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUBNMZAYIVQOLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=NN=C1)N2CCN(CC2)C(=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.